Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate
Overview
Description
Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate is a chemical compound with the molecular formula C12H9ClFNO2 and a molecular weight of 253.66 . It’s a solid substance .
Molecular Structure Analysis
The InChI code for Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate is 1S/C12H9ClFNO2/c1-2-17-12(16)8-6-15-11-7(10(8)13)4-3-5-9(11)14/h3-6H,2H2,1H3 .
Physical And Chemical Properties Analysis
Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate is a solid substance . It should be stored in a sealed container in a dry environment at 2-8°C .
Scientific Research Applications
Antibacterial Applications
Fluoroquinolones, a family of compounds to which Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate belongs, are known for their antibacterial properties . They work by inhibiting bacterial DNA-gyrase, an enzyme critical for DNA replication . This makes them effective against a wide range of bacteria, including strains resistant to other classes of antibacterials .
Antimicrobial Applications
The structural modification of the quinolone skeleton, such as the incorporation of fluorine atoms at various positions, has been shown to significantly improve antimicrobial properties . This opens new prospects in the clinical treatment of infections .
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate is an intermediate used to prepare [[(alkylsulfonyl)phenoxy]phenyl]quinolines . These quinolines have good binding affinity for LXRβ and moderate binding selectivity over LXRα . LXRβ and LXRα are nuclear receptors that regulate the expression of genes involved in lipid metabolism and inflammation .
Mode of Action
Given its use as an intermediate in the synthesis of quinolines that target lxrβ and lxrα, it’s likely that it interacts with these targets in a similar manner .
Biochemical Pathways
The biochemical pathways affected by Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate are likely related to lipid metabolism and inflammation, given the known targets of the quinolines it helps synthesize . These pathways could include cholesterol transport, fatty acid metabolism, and inflammatory response pathways .
Pharmacokinetics
These properties would impact its bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate’s action would likely be changes in the expression of genes related to lipid metabolism and inflammation, given the known targets of the quinolines it helps synthesize . This could result in changes in lipid levels within cells and modulation of inflammatory responses .
Action Environment
The action, efficacy, and stability of Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate could be influenced by various environmental factors. These might include the presence of other drugs (drug-drug interactions), the physiological state of the patient (such as liver or kidney function, which could affect drug metabolism and excretion), and external factors such as diet and lifestyle .
properties
IUPAC Name |
ethyl 4-chloro-8-fluoroquinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClFNO2/c1-2-17-12(16)8-6-15-11-7(10(8)13)4-3-5-9(11)14/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZBUGOGXQRAHCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C1Cl)C=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80363160 |
Source
|
| Record name | ethyl 4-chloro-8-fluoroquinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80363160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate | |
CAS RN |
56824-90-9 |
Source
|
| Record name | ethyl 4-chloro-8-fluoroquinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80363160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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